Cas no 1805936-96-2 (Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805936-96-2
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4848284
• Update Time: 2025-05-25

Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-2-16-10(15)7-4-3-6(5-11)14-8(7)9(12)13/h3-4,9H,2,5H2,1H3
• InChI Key： YNPCPSWPQHONNY-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805936-96-2)

Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805936-96-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine core with ester and halogen substituents, makes it a versatile building block for drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate for its potential in developing kinase inhibitors and antimicrobial agents. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry, as it mimics the steric and electronic properties of hydroxyl or carbonyl groups while improving lipophilicity.

The compound's CAS No. 1805936-96-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, purity standards, and compatibility with cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. These queries align with broader trends in green chemistry and sustainable synthesis, where efficient halogenation and fluorination methods are prioritized.

From a technical perspective, Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate exhibits notable stability under inert conditions but requires careful handling due to its reactivity. Its bromomethyl moiety enables facile nucleophilic substitutions, making it valuable for constructing complex heterocycles. Meanwhile, the ethyl carboxylate group offers flexibility for hydrolysis or transesterification, further expanding its utility.

Current discussions in scientific forums highlight this compound's role in precision agriculture and crop protection. Its structural features are being explored for designing next-generation herbicides and fungicides with lower environmental impact. Additionally, the rise of AI-driven drug discovery has amplified interest in such intermediates, as machine learning models increasingly predict their efficacy in target modulation.

For laboratories and manufacturers, sourcing high-purity Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805936-96-2) is essential for reproducible results. Analytical techniques like HPLC and NMR are routinely employed to verify its identity, while regulatory compliance ensures adherence to global safety standards. As research progresses, this compound is poised to play a pivotal role in addressing challenges in infectious diseases and food security.

In summary, Ethyl 6-(bromomethyl)-2-(difluoromethyl)pyridine-3-carboxylate represents a convergence of innovation in organic synthesis and applied sciences. Its multifaceted applications, coupled with evolving industry needs, underscore its importance in modern chemistry. Future studies may unlock further potential, particularly in bioconjugation and proteolysis-targeting chimera (PROTAC) development, solidifying its status as a cornerstone of advanced molecular design.